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Compound of Interest

Compound Name: 2-Nitroaniline-4-sulfonic acid

Cat. No.: B1294930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 2-Nitroaniline-4-sulfonic
acid, a significant chemical intermediate. The following sections detail its chemical properties,

synthesis protocols, and key applications, with a focus on data presentation and experimental

methodologies.

Chemical Identification and Properties
2-Nitroaniline-4-sulfonic acid, also known as 4-amino-3-nitrobenzenesulfonic acid, is an

aromatic sulfonic acid with the CAS Number 616-84-2.[1][2] It is characterized by the presence

of nitro, amino, and sulfonic acid functional groups attached to a benzene ring.[1] This unique

combination of functional groups imparts specific reactivity and solubility, making it a valuable

precursor in various chemical syntheses.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 616-84-2[1][2][3][4][5]

IUPAC Name 4-amino-3-nitrobenzenesulfonic acid[1]

Synonyms
Ortho Nitro Aniline Para Sulphonic Acid

(ONAPSA)[1][4]

Molecular Formula C₆H₆N₂O₅S[1][3][4]

Molecular Weight 218.19 g/mol [1][3][4]

InChI

InChI=1S/C6H6N2O5S/c7-5-2-1-

4(14(11,12)13)3-6(5)8(9)10/h1-3H,7H2,

(H,11,12,13)[1]

InChI Key VZLLZDZTQPBHAZ-UHFFFAOYSA-N[1]

Canonical SMILES
C1=CC(=C(C=C1S(=O)(=O)O)--INVALID-LINK--

[O-])N[1]

Table 2: Physical and Chemical Properties

Property Value

Physical State Yellow crystalline solid[1]

Solubility High solubility in water[1]

Density 1.7 ± 0.1 g/cm³[3]

LogP 0.88[3]

Index of Refraction 1.662[3]

Stability

Stable at room temperature in closed containers

under normal storage and handling conditions.

[3]
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The synthesis of 2-Nitroaniline-4-sulfonic acid can be achieved through several methods,

primarily involving the nitration and sulfonation of aniline or its derivatives.

Synthesis via Nitration and Sulfonation of Aniline
This is a common laboratory-scale synthesis method.

Experimental Protocol:

Nitration of Aniline: Aniline is carefully treated with a nitrating mixture, typically a combination

of concentrated sulfuric acid and concentrated nitric acid. This reaction is highly exothermic

and requires strict temperature control to favor the formation of the ortho-nitro isomer.

Sulfonation of o-Nitroaniline: The resulting ortho-nitroaniline is then sulfonated using

concentrated sulfuric acid (oleum may also be used). The reaction mixture is heated to drive

the sulfonation reaction to completion, yielding 2-Nitroaniline-4-sulfonic acid.[1]

Synthesis via Desulfonation
An alternative method involves the desulfonation of a sulfonated precursor.

Experimental Protocol:

Preparation of 2-nitro-4-sulfonic aniline: The starting material, 2-nitro-4-sulfonic aniline, is

dissolved in a high-boiling point, polar solvent such as sulfolane.[6]

Desulfonation Reaction: An acid, such as phosphoric acid, is added to the solution.[6] The

reaction mixture is heated to approximately 120°C to facilitate the desulfonation process.[6]

The progress of the reaction is monitored by High-Performance Liquid Chromatography

(HPLC).[6]

Solvent Removal: After the reaction is complete, the high-boiling point solvent is removed

under reduced pressure at a temperature of 80-90°C.[6]

Work-up: Water is added to the resulting concentrate, and the pH is adjusted to 8 with a

base like sodium hydroxide.[6] The product is then extracted using an organic solvent such

as ethyl acetate.[6]
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Applications
2-Nitroaniline-4-sulfonic acid is a crucial intermediate in several industrial applications,

primarily in the manufacturing of dyes and pigments.

Dye Manufacturing: It serves as a precursor for the synthesis of a wide variety of azo dyes

and other colorants.[1] The presence of the amino group allows for diazotization reactions,

which are fundamental in the formation of azo compounds.[1]

Pigment Production: This compound is utilized in the creation of pigments for various

applications, including textiles, coatings, and plastics.[1]

Organic Synthesis: The reactive functional groups of 2-Nitroaniline-4-sulfonic acid make it

a valuable intermediate in the synthesis of more complex organic molecules, including

pharmaceuticals and herbicides.[1]

Potential Biological Activity: Some research suggests that 2-Nitroaniline-4-sulfonic acid
may exhibit antimicrobial and cytotoxic properties, indicating potential for further investigation

in pharmaceutical applications.[1]

Visualizations
General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 2-Nitroaniline-4-
sulfonic acid from aniline.
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Caption: Synthesis workflow of 2-Nitroaniline-4-sulfonic acid.

Role as a Dye Intermediate
This diagram shows the logical relationship of 2-Nitroaniline-4-sulfonic acid as a key

intermediate in the production of azo dyes.
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Caption: Role as a dye intermediate.

Safety and Handling
2-Nitroaniline-4-sulfonic acid is irritating to the eyes, respiratory system, and skin.[3]

Inhalation may cause severe respiratory tract irritation.[3] It is important to handle this chemical
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with appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area or under a fume hood.[7] Store in a

cool, dry place in a tightly closed container.[4] In case of spills, avoid generating dust and clean

up immediately.[3] For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-Nitroaniline-4-sulfonic acid | 616-84-2 [smolecule.com]

2. Ortho Nitro Aniline Para Sulphonic Acid | Aarti Industries [aarti-industries.com]

3. 2-Nitroaniline-4-Sulfonic Acid | CAS#:616-84-2 | Chemsrc [chemsrc.com]

4. 2-nitroaniline-4-sulfonic Acid | 616-84-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

5. 2-Nitroaniline-4-sulfonic acid | 616-84-2 [chemicalbook.com]

6. 2-Nitroaniline synthesis - chemicalbook [chemicalbook.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Technical Guide: 2-Nitroaniline-4-sulfonic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294930#2-nitroaniline-4-sulfonic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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